Cas no 1315339-28-6 (Pyridine-2-boronic acid neopentylglycol ester)

• Product Name: Pyridine-2-boronic acid neopentylglycol ester
• CAS No: 1315339-28-6
• MF: C₁₀H₁₄BNO₂
• MW: 191.034662723541
• CID: 6815708
• PubChem ID: 3608784
• Update Time: 2025-11-06

Pyridine-2-boronic acid neopentylglycol ester Chemical and Physical Properties

Names and Identifiers

• 1315339-28-6
• 2-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)pyridine
• Pyridine-2-boronic acid neopentylglycol ester
• CS-33563

• Inchi： 1S/C10H14BNO2/c1-10(2)7-13-11(14-8-10)9-5-3-4-6-12-9/h3-6H,7-8H2,1-2H3
• InChI Key： ACBUWWZNZKLFCM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC=CN=2)OCC(C)(C)C1

Computed Properties

• Exact Mass: 191.1117589Da
• Monoisotopic Mass: 191.1117589Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų

Additional information on Pyridine-2-boronic acid neopentylglycol ester

Pyridine-2-boronic acid neopentylglycol ester: A Versatile Intermediate in Modern Chemical Synthesis and Drug Development

The compound with the CAS number 1315339-28-6, known as Pyridine-2-boronic acid neopentylglycol ester, represents a significant advancement in the field of organoboron chemistry. This specialized boronic ester derivative has garnered considerable attention due to its unique structural properties and broad applicability in synthetic chemistry, pharmaceutical research, and materials science. Boronic acids and their esters are widely recognized for their role as key intermediates in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern organic synthesis. The neopentylglycol ester modification of Pyridine-2-boronic acid enhances its stability and reactivity, making it an invaluable tool for chemists working on complex molecular architectures.

In recent years, the demand for high-quality boronic acid derivatives has surged, particularly in the pharmaceutical industry, where they serve as critical building blocks for drug discovery and development. The Pyridine-2-boronic acid neopentylglycol ester (CAS no. 1315339-28-6) is no exception. Its pyridine core provides a versatile handle for further functionalization, while the boronic ester group ensures compatibility with cross-coupling reactions. This combination has made it a preferred choice for researchers aiming to construct intricate heterocyclic compounds, which are prevalent in many bioactive molecules.

One of the most compelling applications of this compound is in the synthesis of novel therapeutic agents. The ability to introduce boronic acid functionalities into drug candidates allows for the development of molecules with enhanced binding affinity and selectivity. For instance, recent studies have demonstrated the utility of Pyridine-2-boronic acid neopentylglycol ester in generating libraries of pyridine-based inhibitors targeting enzymes involved in inflammatory pathways. These inhibitors hold promise for treating conditions such as rheumatoid arthritis and inflammatory bowel disease. The neopentylglycol ester moiety plays a crucial role here by improving solubility and reducing unwanted side reactions, thereby facilitating more efficient synthetic routes.

The compound's significance extends beyond pharmaceuticals into the realm of materials science. Boronic esters are known to exhibit unique interactions with polymers and surfaces, making them suitable for developing advanced functional materials. For example, researchers have explored the use of Pyridine-2-boronic acid neopentylglycol ester in creating surface-modified polymers that exhibit improved biocompatibility or enhanced adhesion properties. These materials are finding applications in medical implants and coatings where performance under biological conditions is paramount.

From a synthetic chemistry perspective, the reactivity of Pyridine-2-boronic acid neopentylglycol ester (CAS no. 1315339-28-6) is particularly noteworthy. The boronic ester group is highly reactive in Suzuki-Miyaura cross-coupling reactions, allowing for the introduction of aryl or vinyl groups at the 2-pyridyl position with high efficiency. This reactivity has been leveraged in constructing complex drug molecules where precise control over regiochemistry is essential. Additionally, the stability imparted by the neopentylglycol ester group ensures that the compound remains viable under a range of reaction conditions, reducing the likelihood of decomposition or side reactions.

Recent advancements in flow chemistry have further highlighted the utility of this compound. Flow systems offer advantages such as improved reproducibility, scalability, and safety by minimizing solvent usage and reaction volumes. The use of Pyridine-2-boronic acid neopentylglycol ester in continuous flow reactors has enabled researchers to perform multi-step syntheses with greater precision and efficiency. This approach is particularly beneficial for large-scale production where consistency and yield are critical factors.

The role of computational chemistry in optimizing reactions involving Pyridine-2-boronic acid neopentylglycol ester cannot be overstated. Molecular modeling techniques have been employed to predict reaction outcomes and identify optimal conditions for cross-coupling processes. These predictions help chemists design experiments more effectively, saving time and resources while improving success rates. As computational power continues to grow, such methods will become increasingly integral to drug discovery pipelines.

In conclusion, Pyridine-2-boronic acid neopentylglycol ester (CAS no. 1315339-28-6) stands out as a versatile and highly functional intermediate with broad applications across multiple scientific disciplines. Its unique combination of reactivity and stability makes it an indispensable tool for researchers working on complex molecular architectures in pharmaceuticals, materials science, and beyond. As our understanding of organoboron chemistry evolves, compounds like this will continue to play a pivotal role in driving innovation forward.